N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3-methoxy-2-nitrophenyl)methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C14H12N4O5/c1-23-13-11(19)3-2-10(12(13)18(21)22)8-16-17-14(20)9-4-6-15-7-5-9/h2-8,19H,1H3,(H,17,20)/b16-8+
• InChI Key: UZTPPYZNENKJGF-LZYBPNLTSA-N
• Canonical SMILES: COC1=C(C=CC(=C1[N+](=O)[O-])C=NNC(=O)C2=CC=NC=C2)O
• Isomeric SMILES: COC1=C(C=CC(=C1[N+](=O)[O-])/C=N/NC(=O)C2=CC=NC=C2)O
• Molecular Formula: C14H12N4O5
• Molecular Weight: 316.27 g/mol

Description

N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide, also known as HMBI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. HMBI belongs to the class of hydrazones and is synthesized through a simple and efficient method. In

Mechanism of Action

The mechanism of action of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide is not fully understood. However, it has been suggested that N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide exerts its antimicrobial activity by inhibiting the biosynthesis of mycolic acid in the cell wall of mycobacteria. Mycolic acid is an essential component of the cell wall of mycobacteria and is required for their survival. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide may also inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, leading to the inhibition of DNA replication and cell division.
Biochemical and Physiological Effects:
N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been shown to have a variety of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use as an anti-inflammatory agent. Moreover, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been reported to exhibit antiviral activity against several viruses, including HIV and hepatitis B virus.

Advantages and Limitations for Lab Experiments

N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits potent antimicrobial, antitumor, anti-inflammatory, and antiviral activities. However, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has some limitations as well. It is insoluble in water, which limits its use in aqueous systems. Moreover, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide can be toxic at high concentrations, which may limit its use in vivo.

Future Directions

There are several future directions for the research on N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide. One of the potential applications of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide is in the development of novel drugs for the treatment of tuberculosis. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been shown to possess potent antimycobacterial activity and may be used as a lead compound for the development of new drugs. Moreover, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide may have potential applications in the treatment of viral infections such as HIV and hepatitis B virus. Further research is needed to explore the mechanism of action of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide and its potential therapeutic applications.
Conclusion:
In conclusion, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide, or N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide can be synthesized through a simple and efficient method and exhibits potent antimicrobial, antitumor, anti-inflammatory, and antiviral activities. Further research is needed to explore the full potential of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide in the development of novel drugs for the treatment of various diseases.

Synthesis Methods

N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide can be synthesized through the condensation reaction of isonicotinohydrazide with 4-hydroxy-3-methoxy-2-nitrobenzaldehyde. The reaction is carried out in the presence of a catalyst such as acetic acid or hydrochloric acid and under reflux conditions. The resulting product is then purified through recrystallization to obtain N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide in a high yield.

Scientific Research Applications

N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been extensively studied for its potential therapeutic properties. It has been shown to possess antimicrobial, antitumor, anti-inflammatory, and antiviral activities. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been used in the development of novel drugs for the treatment of various diseases such as tuberculosis, cancer, and viral infections.